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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1675204

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling (+)-Fenchone, a widely used monoterpenoid in various research applications.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring the integrity of your experimental outcomes.

Personal Protective Equipment (PPE)

When handling (+)-Fenchone, a comprehensive approach to personal protection is non-
negotiable. The following personal protective equipment is mandatory to prevent skin and eye
contact, as well as inhalation of vapors.

Core PPE Requirements:

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] A face shield may be necessary for splash-prone procedures.

e Skin Protection:

o Gloves: Chemical-resistant, impervious gloves must be worn. Nitrile gloves are a suitable
option. Always inspect gloves for tears or holes before use and practice proper glove
removal technique to avoid skin contact.[2]
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o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][3] A
lab coat is standard. For larger quantities or increased risk of splashing, a chemical-
resistant apron or suit is recommended.

o Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary
for small quantities. However, if vapors are likely to be generated or if working in a poorly
ventilated space, a NIOSH/MSHA or European Standard EN 136 approved respirator with an
appropriate organic vapor cartridge should be used.[4]

Quantitative Data for (+)-Fenchone

A clear understanding of the physical and chemical properties of (+)-Fenchone is fundamental
to its safe handling. The following table summarizes key quantitative data.

Property Value Source
CAS Number 4695-62-9 [1]
Molecular Formula C10H160 [5]
Molecular Weight 152.23 g/mol [5]
Appearance Colorless to pale yellow liquid [1][5]
Odor Camphor-like, minty [5]
Boiling Point 192 -194 °C [6]
Flash Point 62 °C (143.6 °F) [1]
Density 0.948 g/cm3 at 25 °C [6]

Experimental Protocol: General Handling and
Storage

The following protocol outlines the standard procedure for the safe handling and storage of (+)-
Fenchone in a laboratory setting.

1. Preparation and Engineering Controls:
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» Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.[1]

» Remove all sources of ignition from the immediate vicinity, as (+)-Fenchone is a combustible
liquid.[1][3]

2. Handling:

» Don the required personal protective equipment (gloves, safety goggles, lab coat).
» Carefully open the container, avoiding splashes.

e Use only clean, dry glassware and equipment.

e If transferring, do so slowly to minimize the generation of vapors.

» Keep the container tightly closed when not in use.[1][2]

3. Storage:

o Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[1][3]
o Keep the container tightly closed to prevent leakage and evaporation.[2][5]
o Store away from incompatible materials such as strong oxidizing agents.[3]

Spill and Disposal Plan

Accidents can happen. A clear and concise plan for spill management and waste disposal is
crucial.

Spill Response:

o Evacuate and Ventilate: If a significant spill occurs, evacuate non-essential personnel and
ensure the area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite,
sand, or earth.[1] Do not use combustible materials like paper towels to absorb the spill.

o Collection: Carefully collect the absorbed material using a spark-proof tool and place it into a
suitable, labeled container for disposal.[1]

o Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal:
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e Chemical Waste: Dispose of (+)-Fenchone and any contaminated materials as hazardous
waste.[6] Do not pour down the drain.[2]

e Consult Regulations: Chemical waste generators must adhere to US EPA guidelines (40
CFR Parts 261.3) and consult state and local hazardous waste regulations for complete and
accurate classification and disposal procedures.[1]

o Professional Disposal: It is recommended to use a licensed disposal company for the
removal of chemical waste.[2]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (+)-Fenchone,
from preparation to disposal.
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Caption: Workflow for Safe Handling of (+)-Fenchone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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